Cas no 94041-92-6 (2,2-dimethylhex-3-enoic acid)
2,2-dimethylhex-3-enoic acid Chemical and Physical Properties
Names and Identifiers
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- 2,2-dimethylhex-3-enoic acid
- 94041-92-6
- EN300-1765316
- SCHEMBL9718359
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- Inchi: 1S/C8H14O2/c1-4-5-6-8(2,3)7(9)10/h5-6H,4H2,1-3H3,(H,9,10)/b6-5+
- InChI Key: MXYSDOVUULHUJB-AATRIKPKSA-N
- SMILES: OC(C(C)(C)/C=C/CC)=O
Computed Properties
- Exact Mass: 142.099379685g/mol
- Monoisotopic Mass: 142.099379685g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 145
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 37.3Ų
2,2-dimethylhex-3-enoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1765316-0.05g |
2,2-dimethylhex-3-enoic acid |
94041-92-6 | 0.05g |
$827.0 | 2023-09-20 | ||
| Enamine | EN300-1765316-0.1g |
2,2-dimethylhex-3-enoic acid |
94041-92-6 | 0.1g |
$867.0 | 2023-09-20 | ||
| Enamine | EN300-1765316-0.25g |
2,2-dimethylhex-3-enoic acid |
94041-92-6 | 0.25g |
$906.0 | 2023-09-20 | ||
| Enamine | EN300-1765316-0.5g |
2,2-dimethylhex-3-enoic acid |
94041-92-6 | 0.5g |
$946.0 | 2023-09-20 | ||
| Enamine | EN300-1765316-1.0g |
2,2-dimethylhex-3-enoic acid |
94041-92-6 | 1g |
$986.0 | 2023-06-03 | ||
| Enamine | EN300-1765316-2.5g |
2,2-dimethylhex-3-enoic acid |
94041-92-6 | 2.5g |
$1931.0 | 2023-09-20 | ||
| Enamine | EN300-1765316-5.0g |
2,2-dimethylhex-3-enoic acid |
94041-92-6 | 5g |
$2858.0 | 2023-06-03 | ||
| Enamine | EN300-1765316-10.0g |
2,2-dimethylhex-3-enoic acid |
94041-92-6 | 10g |
$4236.0 | 2023-06-03 | ||
| Enamine | EN300-1765316-1g |
2,2-dimethylhex-3-enoic acid |
94041-92-6 | 1g |
$986.0 | 2023-09-20 | ||
| Enamine | EN300-1765316-5g |
2,2-dimethylhex-3-enoic acid |
94041-92-6 | 5g |
$2858.0 | 2023-09-20 |
2,2-dimethylhex-3-enoic acid Related Literature
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
Additional information on 2,2-dimethylhex-3-enoic acid
Professional Introduction to 2,2-dimethylhex-3-enoic acid (CAS No. 94041-92-6)
2,2-dimethylhex-3-enoic acid, identified by the Chemical Abstracts Service (CAS) number 94041-92-6, is a significant compound in the realm of organic chemistry and pharmaceutical research. This saturated branched-chain carboxylic acid derivative has garnered attention due to its unique structural properties and potential applications in synthetic chemistry and biochemical pathways. The compound's molecular formula, C��H₁₆O₂, reflects its non-linear aliphatic backbone with a double bond at the third carbon position, making it a versatile intermediate in organic synthesis.
The structural configuration of 2,2-dimethylhex-3-enoic acid contributes to its reactivity and utility in various chemical transformations. The presence of both a methyl group at the second carbon and another at the fourth carbon introduces steric hindrance, which can influence reaction mechanisms and selectivity. This feature makes it a valuable building block in the synthesis of more complex molecules, particularly in the pharmaceutical industry where precise molecular architecture is critical for biological activity.
Recent advancements in synthetic methodologies have highlighted the importance of 2,2-dimethylhex-3-enoic acid as a precursor in the development of novel therapeutic agents. Researchers have leveraged its enolic properties to explore novel esterification pathways, which could lead to the creation of new drug candidates with improved pharmacokinetic profiles. For instance, studies have demonstrated its role in synthesizing derivatives that exhibit anti-inflammatory and analgesic properties, underscoring its potential as a pharmacophore.
In addition to its pharmaceutical applications, 2,2-dimethylhex-3-enoic acid has found utility in industrial chemistry. Its derivatives are being investigated for their role as catalysts or intermediates in polymer synthesis. The compound's ability to undergo polymerization reactions under controlled conditions opens up possibilities for creating high-performance materials with tailored mechanical and thermal properties. This aligns with the growing demand for sustainable and efficient chemical processes in manufacturing.
The chemical behavior of CAS No. 94041-92-6 is also of interest due to its potential interactions with biological systems. While not yet widely studied as an active pharmaceutical ingredient (API), preliminary research suggests that it may modulate metabolic pathways or serve as a substrate for enzymatic reactions. Such findings could pave the way for exploring its therapeutic potential further. The compound's stability under various conditions also makes it a promising candidate for use in drug delivery systems, where chemical integrity is paramount.
From an environmental perspective, the synthesis and application of 2,2-dimethylhex-3-enoic acid must be conducted with consideration for sustainability. Modern chemical processes increasingly emphasize green chemistry principles, aiming to minimize waste and reduce energy consumption. Innovations such as catalytic hydrogenation and solvent-free reactions are being explored to enhance the efficiency of producing this compound while adhering to ecological standards.
The future research direction for 94041-92-6 is likely to expand into interdisciplinary fields such as computational chemistry and artificial intelligence-driven drug discovery. These technologies can accelerate the identification of novel derivatives with enhanced biological activity or improved synthetic accessibility. By integrating experimental data with predictive modeling, scientists can design more targeted experiments, reducing trial-and-error approaches and optimizing resource allocation.
In conclusion,2,2-dimethylhex-3-enoic acid represents a multifaceted compound with broad applications across synthetic chemistry, pharmaceutical research, and material science. Its unique structural features offer opportunities for innovation in drug development and industrial processes. As research continues to uncover new possibilities for this molecule,CAS No 94041-92-6 is poised to play an increasingly significant role in advancing scientific knowledge and technological progress.
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